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Compound of Interest

Compound Name: 10-Bromo-1-decene

Cat. No.: B1332156

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of 10-
Bromo-1-decene (CAS No. 62871-09-4), a versatile building block in organic synthesis. The
information is curated for professionals in research and drug development who require precise
data for experimental design and process scale-up.

Core Physicochemical Data

The boiling point and density of 10-Bromo-1-decene are critical parameters for its handling,
purification, and application in synthetic chemistry. The following tables summarize the key
guantitative data available in the literature.

Boiling Point (°C) Pressure Reference
50 0.3 mmHg [1][2]13][4]
50 0.4 hPa [4]

239.3 760 mmHg [5]

Note: 0.3 mmHg is approximately equal to 0.4 hPa. The boiling point at 760 mmHg is likely a
calculated value.
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Density Temperature (°C) Reference
1.092 g/mL 25 [L]2](3]16]
1.092 g/cm3 Not Specified

1.085 g/cm3 Not Specified [5]

Note: 1 g/mL is equivalent to 1 g/cm3.

Experimental Protocols

While specific experimental procedures for the determination of the boiling point and density of
10-Bromo-1-decene are not detailed in the reviewed literature, this section provides a general
methodology for these measurements and a detailed protocol for its synthesis.

Synthesis of 10-Bromo-1-decene from 9-Decen-1-ol

A common method for the synthesis of 10-Bromo-1-decene involves the bromination of 9-
decen-1-0l.[2][3] A detailed experimental procedure is as follows:

o Reaction Setup: To a round-bottom flask, add 9-decen-1-ol (10.0 g, 64.1 mmol) and
dichloromethane (300 mL). Cool the mixture to O °C in an ice bath.

o Addition of Reagents: Subsequently, add triphenylphosphine (21.8 g, 83.1 mmol) and carbon
tetrabromide (27.6 g, 83.2 mmol) to the cooled mixture.

o Reaction Progression: Allow the reaction mixture to slowly warm to room temperature over a
period of 1 hour and continue stirring for 14 hours.

 Purification: After the reaction is complete, purify the product by silica gel column
chromatography using hexane as the eluent.

e Product Isolation: Remove the solvent under vacuum to yield 10-bromo-1-decene as a
colorless transparent liquid (14.0 g, 63.9 mmol, 100% yield). The spectral data of the
obtained product should be in agreement with the commercially available standard.[2]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1332156?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/560855
https://www.innospk.com/en/?news/grok-exploring-10-bromo-1-decene-properties-applications-and-manufacturing
https://wap.guidechem.com/dictionary/en/62871-09-4.html
https://www.chemsrc.com/en/cas/62871-09-4_1042259.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3229811_EN.htm
https://www.benchchem.com/product/b1332156?utm_src=pdf-body
https://www.benchchem.com/product/b1332156?utm_src=pdf-body
https://www.benchchem.com/product/b1332156?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-10-bromo-1-decene-properties-applications-and-manufacturing
https://wap.guidechem.com/dictionary/en/62871-09-4.html
https://www.benchchem.com/product/b1332156?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-10-bromo-1-decene-properties-applications-and-manufacturing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

General Methodology for Boiling Point Determination at
Reduced Pressure

The boiling point of a liquid at reduced pressure is typically determined using vacuum
distillation.

o Apparatus Setup: Assemble a distillation apparatus consisting of a distilling flask, a
condenser, a receiving flask, and a connection to a vacuum pump. A manometer is included
to measure the pressure.

o Sample Preparation: Place the liquid sample (10-Bromo-1-decene) in the distilling flask
along with boiling chips or a magnetic stirrer to ensure smooth boiling.

o Evacuation: Gradually evacuate the apparatus to the desired pressure (e.g., 0.3 mmHg).
¢ Heating: Gently heat the distilling flask.

o Data Recording: Record the temperature at which the liquid boils and condenses in the
condenser. This temperature is the boiling point at the recorded pressure.

General Methodology for Density Measurement

The density of a liquid can be determined using a pycnometer or a digital density meter.

» Calibration: Calibrate the pycnometer with a liquid of known density, typically deionized
water, at a specific temperature (e.g., 25 °C).

o Sample Measurement: Fill the pycnometer with the sample liquid (10-Bromo-1-decene) and
measure its mass at the same temperature.

o Calculation: The density is calculated by dividing the mass of the sample by the volume of
the pycnometer.

Visualizations

The following diagrams illustrate the synthesis workflow and a logical representation of factors
influencing the physical properties of 10-Bromo-1-decene.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1332156?utm_src=pdf-body
https://www.benchchem.com/product/b1332156?utm_src=pdf-body
https://www.benchchem.com/product/b1332156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Starting Materials & Reagents

9-decen-1-ol

— | Dichloromethane Triphenylphosphine

Carbon Tetrabromide

Reaction Process

4
Mixing and Cooling to 0 °C

:

Ad

Reagent Addition

:

Stirring at Room Temperature

Purification

Silica Gel Column Chromatography

:

Solvent Removal under Vacuum
|

10-Bromo-1-decene

Click to download full resolution via product page

Synthesis workflow for 10-Bromo-1-decene.
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Factors influencing boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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